2,4-Dihydroxybenzene-1,3,5-tricarbaldehyde

• IUPAC Name: 2,4-dihydroxybenzene-1,3,5-tricarbaldehyde
• InChI: InChI=1S/C9H6O5/c10-2-5-1-6(3-11)9(14)7(4-12)8(5)13/h1-4,13-14H
• InChI Key: CEPNDKRJQPJVNM-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C(=C1C=O)O)C=O)O)C=O
• Molecular Formula: C9H6O5
• Molecular Weight: 194.14 g/mol

Description

2,4-Dihydroxybenzene-1,3,5-tricarbaldehyde, also known as 2,4-Dihydroxy-1,3,5-benzenetricarboxaldehyde or 2,4,6-Triformylresorcinol, is a chemical compound with the molecular formula C9H6O5. It appears as a white to light yellow powder or crystal.

Molecular Structure Analysis

The molecular structure of 2,4-Dihydroxybenzene-1,3,5-tricarbaldehyde consists of nine carbon atoms, six hydrogen atoms, and five oxygen atoms. The molecular weight is 194.14.

Physical And Chemical Properties Analysis

2,4-Dihydroxybenzene-1,3,5-tricarbaldehyde is a solid at 20 degrees Celsius. It should be stored under inert gas as it is air sensitive.

Scientific Research Applications

1. Structural Studies and Molecular Configurations

The compound (E)-3,4-Dihydroxybenzaldehyde 4-ethylthiosemicarbazone, related to 2,4-Dihydroxybenzene-1,3,5-tricarbaldehyde, exhibits a planar molecular structure with extensive hydrogen bond networks. These characteristics are crucial for understanding molecular configurations and interactions in crystal structures (Kayed, Farina, Baba, & Simpson, 2008).

2. Synthesis and Stereochemistry

Research on 2,4,6-trimethoxybenzene-1,3,5-tricarbaldehyde, a compound structurally similar to 2,4-Dihydroxybenzene-1,3,5-tricarbaldehyde, explores diastereoselective organometallic addition and hydride reduction reactions. This work contributes to the understanding of stereochemistry in compounds with symmetry-equivalent carbonyl centers (Lampkins, Abdul-Rahim, & Castellano, 2006).

3. Polymetallic Complexes

The use of ligands derived from dihydroxybenzene compounds in polymetallic complexes is significant in coordination chemistry. These complexes, with diverse structures and properties, offer insights into the application of such compounds in synthesizing coordination compounds (Feltham & Brooker, 2009).

Safety and Hazards

2,4-Dihydroxybenzene-1,3,5-tricarbaldehyde can cause skin irritation and serious eye irritation. Safety measures include washing skin thoroughly after handling, wearing protective gloves, eye protection, face protection, and seeking medical advice if irritation persists.

Future Directions

While specific future directions for 2,4-Dihydroxybenzene-1,3,5-tricarbaldehyde are not mentioned in the available resources, it’s worth noting that similar compounds have been used in the development of covalent organic frameworks, suggesting potential applications in materials science.

Mechanism of Action

Target of Action

It is often used as a linker in the synthesis of covalent organic frameworks (cofs) .

Mode of Action

It is known to be involved in the formation of β-Ketoenamine linked COFs . The compound’s aldehyde groups likely interact with other molecules in the framework, leading to changes in the structure and properties of the COF.

Biochemical Pathways

Its role in the synthesis of cofs suggests it may influence pathways related to material synthesis and structural formation .

Result of Action

Its primary known application is in the synthesis of COFs, where it contributes to the formation of the framework structure .

Action Environment

The action of 2,4-Dihydroxybenzene-1,3,5-tricarbaldehyde can be influenced by various environmental factors. For instance, the synthesis of COFs often requires specific conditions, such as certain temperatures and solvents . Additionally, the stability and efficacy of the compound may be affected by factors such as pH, temperature, and the presence of other chemicals.